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Compound of Interest

Compound Name: 5-Methylthiazole

Cat. No.: B1295346 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 5-Methylthiazole, ensuring laboratory safety and

procedural excellence.

This document provides critical safety and logistical information for the handling of 5-
Methylthiazole. Adherence to these guidelines is essential for minimizing risks and ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methylthiazole is a flammable liquid and vapor that can cause skin and serious eye irritation.

[1] It may also cause respiratory irritation.[2] Therefore, stringent safety measures, including the

use of appropriate personal protective equipment (PPE), are mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][5]

Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][4]

Skin Protection:

Wear appropriate protective gloves (e.g., light-weight rubber gloves) and clothing to

prevent skin exposure.[3][4]

After handling, wash hands thoroughly with soap and water.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 5-Methylthiazole.

Property Value

Molecular Formula C4H5NS

Molecular Weight 99.16 g/mol

Appearance Colorless to pale yellow clear liquid (est.)

Boiling Point 141.00 to 142.00 °C @ 760.00 mm Hg (est.)

Flash Point 108.00 °F / 42.20 °C (TCC) (est.)

Specific Gravity 1.127 to 1.131 @ 20.00 °C

Vapor Pressure 7.069 mmHg @ 25.00 °C (est.)

Solubility
Soluble in alcohol. Water solubility: 5689 mg/L

@ 25 °C (est.).

Source: The Good Scents Company[6], PubChem[1]
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Operational Plan: Step-by-Step Handling and
Disposal
This section outlines the procedural workflow for the safe handling and disposal of 5-
Methylthiazole.

3.1. Preparation and Handling:

Pre-Handling Check: Before starting any work, ensure all necessary PPE is available and in

good condition. Confirm that the chemical fume hood, eyewash station, and safety shower

are operational.

Container Inspection: Check that the 5-Methylthiazole container is clearly labeled and free

from leaks or damage.[3]

Handling:

Limit all unnecessary personal contact with the chemical.[3]

When handling, do not eat, drink, or smoke.[3]

Keep the container tightly closed when not in use.[3][4]

Avoid breathing vapors or mists.[7]

3.2. In Case of a Spill:

Evacuate and Ventilate: Clear the area of all personnel and move upwind of the spill.[3]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[3]

Cleanup:

For small spills, absorb with sand, earth, inert material, or vermiculite.[3]

Place the absorbed material into a suitable, labeled container for waste disposal.[3]

Decontamination: Clean the spill area thoroughly.
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3.3. First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes.[2][7] Remove

contact lenses if present and easy to do. Continue rinsing.[2][7] If eye irritation persists, get

medical advice/attention.[2]

Skin Contact: Wash the contaminated skin promptly with plenty of soap and water.[7][8] If

skin irritation occurs, get medical advice/attention.[2] Remove contaminated clothing and

wash it before reuse.[2]

Inhalation: Move the exposed person to fresh air at once.[8] If breathing is difficult, trained

personnel may administer oxygen.[8] Keep the person warm and at rest. Get medical

attention as soon as possible.[8]

Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, give a glass of water to

drink.[3] Call a poison center or doctor immediately.[5]

3.4. Disposal Plan:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4][7]

Do not dispose of the chemical into the environment.[3]
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Caption: This diagram outlines the key steps for the safe handling of 5-Methylthiazole, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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